![molecular formula C21H22N2O4S2 B4286695 4-ethyl-N-(4-{[(2-methylphenyl)amino]sulfonyl}phenyl)benzenesulfonamide](/img/structure/B4286695.png)
4-ethyl-N-(4-{[(2-methylphenyl)amino]sulfonyl}phenyl)benzenesulfonamide
Overview
Description
4-ethyl-N-(4-{[(2-methylphenyl)amino]sulfonyl}phenyl)benzenesulfonamide, also known as EMA401, is a small molecule drug that has been developed for the treatment of chronic pain. This molecule has been extensively studied for its potential therapeutic benefits, and it has shown promising results in preclinical and clinical trials.
Mechanism of Action
4-ethyl-N-(4-{[(2-methylphenyl)amino]sulfonyl}phenyl)benzenesulfonamide acts as a selective inhibitor of the angiotensin II type 2 receptor (AT2R), which is expressed in sensory neurons. By inhibiting the AT2R, this compound reduces the activity of nociceptive neurons, leading to a reduction in pain. This mechanism of action is distinct from other pain medications, such as opioids, which can have significant side effects and risks of addiction.
Biochemical and physiological effects:
This compound has been shown to be well-tolerated in preclinical and clinical studies, with no significant adverse effects reported. It has also been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life. This compound has been shown to reduce pain without affecting other physiological functions, such as motor function or cognitive ability.
Advantages and Limitations for Lab Experiments
4-ethyl-N-(4-{[(2-methylphenyl)amino]sulfonyl}phenyl)benzenesulfonamide has several advantages for use in lab experiments. It has a well-defined mechanism of action, which allows for targeted studies of its effects on pain pathways. It is also relatively easy to synthesize and purify, which makes it accessible for use in a wide range of experiments. However, this compound has limitations in terms of its specificity for the AT2R, which may limit its use in certain experiments.
Future Directions
There are several potential future directions for research on 4-ethyl-N-(4-{[(2-methylphenyl)amino]sulfonyl}phenyl)benzenesulfonamide. One area of focus could be on the development of new formulations of the drug, such as topical creams or transdermal patches, to improve its delivery and efficacy. Another area of focus could be on the identification of biomarkers that could be used to predict patient response to this compound, which could help to personalize treatment and improve outcomes. Additionally, further studies could be conducted to explore the potential use of this compound in other pain conditions, such as fibromyalgia or chronic lower back pain.
Scientific Research Applications
4-ethyl-N-(4-{[(2-methylphenyl)amino]sulfonyl}phenyl)benzenesulfonamide has been studied extensively for its potential therapeutic benefits in chronic pain management. It has been shown to be effective in reducing pain in preclinical models of neuropathic pain and osteoarthritis. Clinical trials have also demonstrated its safety and efficacy in reducing pain in patients with post-herpetic neuralgia and chemotherapy-induced peripheral neuropathy.
properties
IUPAC Name |
4-ethyl-N-[4-[(2-methylphenyl)sulfamoyl]phenyl]benzenesulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N2O4S2/c1-3-17-8-12-19(13-9-17)28(24,25)22-18-10-14-20(15-11-18)29(26,27)23-21-7-5-4-6-16(21)2/h4-15,22-23H,3H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOPKTQZPOIRANR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=CC=CC=C3C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N2O4S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.